1-acetyl-N-(2-fluorophenyl)piperidine-4-carboxamide

• IUPAC Name: 1-acetyl-N-(2-fluorophenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C14H17FN2O2/c1-10(18)17-8-6-11(7-9-17)14(19)16-13-5-3-2-4-12(13)15/h2-5,11H,6-9H2,1H3,(H,16,19)
• InChI Key: NTHWZSXHSWQCHL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C(=O)NC2=CC=CC=C2F
• Molecular Formula: C14H17FN2O2
• Molecular Weight: 264.29 g/mol

Description

1-acetyl-N-(2-fluorophenyl)piperidine-4-carboxamide is a compound that belongs to the class of piperidine derivatives. Piperidine is a six-membered heterocycle containing one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds are significant in the pharmaceutical industry due to their presence in various classes of pharmaceuticals and alkaloids .

Preparation Methods

The synthesis of 1-acetyl-N-(2-fluorophenyl)piperidine-4-carboxamide involves several steps. Industrial production methods often involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity .

Chemical Reactions Analysis

1-acetyl-N-(2-fluorophenyl)piperidine-4-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, where the fluorine atom can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include solvents like dichloromethane, ethanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

1-acetyl-N-(2-fluorophenyl)piperidine-4-carboxamide has various scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications in treating various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-acetyl-N-(2-fluorophenyl)piperidine-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, leading to changes in cellular processes. The exact molecular targets and pathways involved depend on the specific biological activity being studied .

Comparison with Similar Compounds

1-acetyl-N-(2-fluorophenyl)piperidine-4-carboxamide can be compared with other similar compounds, such as:

Piperine: A naturally occurring piperidine derivative with antioxidant and anticancer properties.

Evodiamine: Another piperidine derivative with antiproliferative effects on cancer cells.

Matrine: A piperidine alkaloid with anti-inflammatory and anticancer activities.

The uniqueness of this compound lies in its specific chemical structure, which imparts distinct biological and chemical properties compared to other piperidine derivatives .